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Executive Summary
Barium-138, the most abundant isotope of barium, owes its existence primarily to complex

nuclear processes occurring deep within stars. Its synthesis is a focal point for understanding

the slow neutron capture process (s-process) and, to a lesser extent, the rapid neutron capture

process (r-process). This guide provides a comprehensive overview of the current

understanding of Barium-138 nucleosynthesis, presenting key quantitative data, detailing

experimental methodologies for its study, and visualizing the fundamental pathways involved.

The primary stellar sites for the production of Barium-138 are Asymptotic Giant Branch (AGB)

stars, where the s-process flourishes in conditions of relatively low neutron density and high

temperatures. Analysis of presolar grains from meteorites provides invaluable constraints on

stellar models of nucleosynthesis, offering a direct window into the composition of stellar

outflows.

Core Concepts in Barium-138 Nucleosynthesis
The formation of elements heavier than iron is dominated by neutron capture processes. For

Barium-138, two such processes are relevant: the s-process and the r-process.

The Slow Neutron Capture Process (s-process)
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The s-process is characterized by neutron captures that are slow relative to the timescale of

beta decay. This process occurs in stars with evolved interiors, primarily AGB stars.[1][2] In

these stellar environments, a seed nucleus, typically iron, sequentially captures neutrons. If the

resulting isotope is stable, it awaits the next neutron capture. If it is unstable, it will likely

undergo beta decay before another neutron is captured, thus increasing the atomic number

and moving up the chart of nuclides.[3] Barium-138 is a neutron magic nucleus (N=82), which

means it has a complete neutron shell. This nuclear property results in a very small neutron

capture cross-section, causing it to accumulate during the s-process and leading to its high

abundance.[2]

The primary neutron sources for the s-process in AGB stars are the reactions:

¹³C(α,n)¹⁶O

²²Ne(α,n)²⁵Mg

The Rapid Neutron Capture Process (r-process)
In contrast to the s-process, the r-process involves a rapid succession of neutron captures,

occurring on a timescale much shorter than beta decay.[4] This requires an environment with

extremely high neutron densities, such as those believed to exist in supernovae or neutron star

mergers.[4] The r-process is responsible for the synthesis of the most neutron-rich isotopes.

While the s-process is the dominant contributor to the solar abundance of Barium-138, the r-

process also plays a role in its formation.

Quantitative Data
The following tables summarize key quantitative data relevant to the nucleosynthesis of

Barium-138.

Table 1: Isotopic Abundances of Barium in the Solar System
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Isotope Natural Abundance (atom %)

¹³⁰Ba 0.11

¹³²Ba 0.10

¹³⁴Ba 2.42

¹³⁵Ba 6.59

¹³⁶Ba 7.85

¹³⁷Ba 11.23

¹³⁸Ba 71.70[5]

Table 2: s-process and r-process Contributions to Solar Barium Isotopes

Isotope s-process Contribution (%) r-process Contribution (%)

¹³⁴Ba ~100 0

¹³⁵Ba ~49 ~51

¹³⁶Ba ~100 0

¹³⁷Ba ~16 ~84

¹³⁸Ba ~81 ~19

(Data synthesized from

multiple sources indicating the

general consensus)

Table 3: Maxwellian-Averaged Neutron Capture Cross Sections (MACS) for Barium Isotopes at

a Thermal Energy of kT = 30 keV
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Target Isotope MACS (mb)

¹³⁴Ba 32.1 ± 1.6

¹³⁵Ba 81.3 ± 4.1

¹³⁶Ba 9.8 ± 0.5

¹³⁷Ba 20.4 ± 1.0

(Data from compilations of experimental

measurements)[6][7][8][9]

Table 4: Stellar Conditions for the s-process in Asymptotic Giant Branch (AGB) Stars

Parameter Value

Temperature (T) 1 - 3 x 10⁸ K (approx. 8 - 25 keV)[10][11]

Neutron Density (nₙ) 10⁷ - 10¹¹ cm⁻³[10][11]

Table 5: Barium Isotopic Ratios in Presolar SiC Grains from the Murchison Meteorite

(representative values)

Isotopic Ratio Measured Ratio (relative to solar)

¹³⁴Ba/¹³⁶Ba Varies, often different from solar

¹³⁵Ba/¹³⁶Ba Depleted relative to solar

¹³⁷Ba/¹³⁶Ba Depleted relative to solar

¹³⁸Ba/¹³⁶Ba Enriched relative to solar

(Data derived from studies of presolar grains,

showing signatures of the s-process)[12][13]

Experimental Protocols
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The following sections detail the methodologies for key experiments cited in the study of

Barium-138 nucleosynthesis.

Protocol 1: Measurement of Neutron Capture Cross
Sections using the Time-of-Flight (TOF) Technique at a
Van de Graaff Accelerator with the Karlsruhe 4π BaF₂
Detector
Objective: To precisely measure the neutron capture cross-sections of barium isotopes as a

function of neutron energy.

Methodology:

Neutron Production:

A pulsed proton beam is generated by a Van de Graaff accelerator.[14]

This proton beam bombards a lithium (⁷Li) target, producing neutrons via the ⁷Li(p,n)⁷Be

reaction.[14]

The energy of the neutrons is dependent on the energy of the incident protons.

Experimental Setup:

The isotopically enriched barium sample is placed at a known distance from the neutron

source.

The Karlsruhe 4π Barium Fluoride (BaF₂) detector surrounds the sample. This detector

consists of 42 BaF₂ crystals arranged in a spherical shell, providing nearly 100% detection

efficiency for gamma-rays.[15]

The detector's high segmentation allows for the detection of individual gamma-rays in a

cascade.

Time-of-Flight (TOF) Measurement:
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The time difference between the proton pulse (and thus the creation of neutrons) and the

detection of gamma-rays from a neutron capture event in the barium sample is measured.

[16][17][18][19][20][21]

This time difference, along with the known flight path distance, allows for the determination

of the neutron's velocity and, consequently, its energy.[16]

Data Acquisition and Analysis:

The energy of the detected gamma-rays is recorded, allowing for the identification of

capture events.

The number of capture events at each neutron energy is counted.

The neutron flux is monitored using a separate detector.

The neutron capture cross-section is then calculated as a function of neutron energy by

normalizing the number of capture events to the neutron flux and the number of atoms in

the sample.

Protocol 2: Isotopic Analysis of Barium in Presolar SiC
Grains using Sensitive High Resolution Ion Microprobe
—Reverse Geometry (SHRIMP-RG)
Objective: To determine the isotopic composition of barium in individual presolar silicon carbide

(SiC) grains extracted from meteorites.

Methodology:

Sample Preparation:

Presolar SiC grains are chemically separated from the bulk meteorite matrix using acid

dissolution.[22][23][24][25][26]

Individual grains are then mounted on a sample holder, typically in a high-purity gold or

indium substrate.
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Instrumentation: SHRIMP-RG:

The SHRIMP-RG is a large-radius, double-focusing secondary ion mass spectrometer.[27]

[28]

It is designed for high mass resolution and high sensitivity, which is crucial for analyzing

small grains and resolving isobaric interferences.

Sputtering and Ionization:

A focused primary ion beam (e.g., O⁻ or Cs⁺) is rastered over the surface of the SiC grain.

[29]

This sputters material from the grain, a fraction of which is ionized, creating secondary

ions.

Mass Analysis:

The secondary ions are accelerated into the mass spectrometer.

The reverse geometry of the SHRIMP-RG, with an electrostatic analyzer preceding the

magnetic sector, allows for energy filtering to reduce molecular interferences.

The magnetic sector separates the ions based on their mass-to-charge ratio.

Detection and Data Analysis:

The ion beams of the different barium isotopes are measured sequentially by an electron

multiplier detector.

The raw count rates for each isotope are corrected for detector dead time and background

noise.

The isotopic ratios are calculated and are often expressed in delta notation (δ), which

represents the parts per thousand deviation from a standard terrestrial isotopic

composition.
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Corrections for instrumental mass fractionation are made by analyzing a standard material

with a known isotopic composition.[30][31]

Visualizations
The following diagrams illustrate key processes and workflows related to the nucleosynthesis of

Barium-138.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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